Benzyl 3-(2-chloropropanoylamino)-2-phenylpropanoate

• IUPAC Name: benzyl 3-(2-chloropropanoylamino)-2-phenylpropanoate
• InChI: InChI=1S/C19H20ClNO3/c1-14(20)18(22)21-12-17(16-10-6-3-7-11-16)19(23)24-13-15-8-4-2-5-9-15/h2-11,14,17H,12-13H2,1H3,(H,21,22)
• InChI Key: MAMPDQGRALLLEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(C1=CC=CC=C1)C(=O)OCC2=CC=CC=C2)Cl
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol

Description

“Benzyl 3-(2-chloropropanoylamino)-2-phenylpropanoate” is a complex organic compound. It likely contains a benzyl group (C6H5CH2-), a chloropropanoyl group (-COCH2CH2Cl), and a phenyl group (C6H5-) based on its name.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through nucleophilic substitution reactions. For example, aryl halides can undergo nucleophilic aromatic substitution when activated by electron-attracting substituents.

Molecular Structure Analysis

The molecular structure would likely feature a benzyl group attached to a chloropropanoyl group, which is further attached to a phenyl group. The exact structure would depend on the specific locations of these attachments.

Chemical Reactions Analysis

The compound may undergo various chemical reactions typical of its constituent groups. For instance, the chloropropanoyl group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Properties such as melting point, boiling point, solubility, and reactivity could be predicted based on the properties of similar known compounds.

Mechanism of Action

The mechanism of action would depend on the specific context in which the compound is used. For instance, if used as a reagent in a chemical reaction, its mechanism of action could involve serving as a nucleophile or electrophile.

Safety and Hazards

As with any chemical compound, handling “Benzyl 3-(2-chloropropanoylamino)-2-phenylpropanoate” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the presence of a benzyl group and a phenyl group, it might be interesting to explore its potential uses in pharmaceuticals, polymers, or materials science.